4-methyl-5-[1-methyl-1-(1H-1,2,4-triazol-1-yl)ethyl]-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-methyl-3-[2-(1,2,4-triazol-1-yl)propan-2-yl]-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C8H12N6S/c1-8(2,14-5-9-4-10-14)6-11-12-7(15)13(6)3/h4-5H,1-3H3,(H,12,15)
• InChI Key: BRKHOIKSSMBASR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=NNC(=S)N1C)N2C=NC=N2
• Molecular Formula: C8H12N6S
• DSSTOX Substance ID: DTXSID101120620
• Molecular Weight: 224.29 g/mol
• CAS No.: 338786-78-0

Description

The compound “4-methyl-5-[1-methyl-1-(1H-1,2,4-triazol-1-yl)ethyl]-4H-1,2,4-triazole-3-thiol” belongs to the class of 1,2,4-triazole derivatives. These compounds are known for their wide range of biological activities, including anticancer properties. They are able to form hydrogen bonds with different targets, which leads to the improvement of pharmacokinetics, pharmacological, and toxicological properties of compounds.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives, including the compound , involves various chemical reactions. The structures of these derivatives are confirmed by spectroscopic techniques like IR, 1 H-NMR, Mass spectroscopy and Elemental analysis.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazole derivatives is confirmed by techniques such as mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Chemical Reactions Analysis

1,2,4-triazole derivatives are known to exhibit potent inhibitory activities against various cancer cell lines. They have been shown to inhibit the proliferation of cancer cells by inducing apoptosis.

Physical and Chemical Properties Analysis

The physical and chemical properties of 1,2,4-triazole derivatives are determined by various factors, including their molecular structure and the presence of functional groups.

Scientific Research Applications

Chemical Synthesis and Characterization

The chemical compound 4-methyl-5-[1-methyl-1-(1H-1,2,4-triazol-1-yl)ethyl]-4H-1,2,4-triazole-3-thiol has been utilized in various synthesis processes to create novel compounds. For example, methylation reactions involving similar triazole-thiols have led to unexpected products like 4-amino-1,3-dimethyl-4H-1,2,4-triazole-5-thione, which upon further reactions with phenylisothiocyanate yield complex heterocyclic compounds with potential pharmacological properties (Nikpour & Motamedi, 2015).

Pharmacological Properties

The structural versatility of this compound allows for its inclusion in the synthesis of compounds with potential pharmacological applications. For instance, the cyclization of thiosemicarbazides derived from triazole-thiols has led to the formation of triazole and thiadiazole derivatives, which were investigated for their effects on the central nervous system in mice (Maliszewska-Guz et al., 2005).

Antimicrobial and Antifungal Activities

Compounds synthesized from triazole-thiols have been evaluated for their antimicrobial and antifungal activities. The structural modifications and the inclusion of different substituents have been shown to influence the biological activity of these compounds, making them promising candidates for the development of new antimicrobial agents (Bayrak et al., 2009).

Safety and Hazards

The safety of 1,2,4-triazole derivatives has been evaluated on various cell lines. Most of the synthesized compounds have shown proper selectivity against normal and cytotoxic cancerous cell lines.

Future Directions

The development of more effective and potent anticancer agents is one of the most clinical challenges in modern medicinal chemistry. 1,2,4-triazole derivatives, including the compound , could be used as a structural optimization platform for the design and development of more selective and potent anticancer molecules.

Mechanism of Action

Target of Action

Compounds containing the 1,2,4-triazole moiety are known to interact with a variety of biological targets due to their ability to form hydrogen bonds .

Mode of Action

It’s known that the nitrogen atoms of the triazole moiety actively contribute to binding to the active site of enzymes . This interaction can lead to changes in the enzyme’s activity, potentially inhibiting or enhancing its function.

Biochemical Pathways

1,2,4-triazole derivatives have been reported to exhibit a broad range of biological activities, suggesting that they may interact with multiple biochemical pathways .

Pharmacokinetics

The presence of the 1,2,4-triazole ring in a compound is known to improve pharmacokinetic properties, including bioavailability .

Result of Action

Compounds containing the 1,2,4-triazole moiety have been reported to exhibit a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, and antidiabetic activities .